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Compound of Interest

Compound Name: 1-(o-Tolyl)biguanide

Cat. No.: B1213205 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides immediate and essential safety

protocols, operational guidance, and disposal plans for 1-(o-Tolyl)biguanide.

Chemical Identifier:

Name: 1-(o-Tolyl)biguanide

CAS Number: 93-69-6

Molecular Formula: C₉H₁₃N₅

Hazard Summary: 1-(o-Tolyl)biguanide is a chemical compound that requires careful handling

due to its potential health hazards. It is classified as harmful if swallowed, a cause of serious

eye damage, and a skin irritant.[1][2] Additionally, it may cause respiratory irritation.[3] The

enrichment of fine dust can also lead to the danger of dust explosion.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to mitigate exposure risks. The

following table summarizes the required PPE for handling 1-(o-Tolyl)biguanide.
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Body Part PPE Required
Specifications and
Remarks

Eyes/Face
Safety glasses with side-

shields or goggles, Face shield

Must be worn at all times when

handling the compound. A face

shield is recommended when

there is a risk of splashing or

dust generation.[2]

Hands Chemical-resistant gloves

Nitrile or other suitable

protective gloves should be

worn. Gloves should be

inspected before use and

replaced regularly.[4]

Respiratory Dust mask or respirator

A NIOSH-approved N95 or P2

filter respirator is required

when dusts are generated or if

ventilation is inadequate.[3]

Body
Laboratory coat, Protective

clothing

A lab coat should be worn to

prevent skin contact. For larger

quantities or increased risk of

exposure, chemical-resistant

coveralls may be necessary.[2]

Feet Closed-toe shoes

Safety footwear should be

worn in laboratory areas to

protect against spills.[4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is essential for the safe handling of 1-(o-
Tolyl)biguanide from receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dark, and well-ventilated area away from incompatible materials such as

oxidizing agents.[5]

Keep the container tightly closed when not in use.[2]

2. Weighing and Aliquoting (Solid Form):

Perform all weighing and aliquoting of the solid powder within a certified chemical fume hood

or a ventilated balance enclosure to minimize dust inhalation.

Use appropriate tools (e.g., spatulas) to handle the powder and avoid generating dust.

Grounding and bonding of equipment may be necessary to prevent static discharge, which

could ignite fine dust.[1]

3. Dissolution and Handling in Solution:

When preparing solutions, add the solid 1-(o-Tolyl)biguanide to the solvent slowly to avoid

splashing.

The process should be conducted in a chemical fume hood.

Ensure all containers are clearly and accurately labeled.

4. General Laboratory Use:

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2]

Ensure an eyewash station and safety shower are readily accessible.[2]

Wash hands thoroughly with soap and water after handling the compound.[1][2]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1-(o-Tolyl)biguanide.
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Disposal Plan
Proper disposal of 1-(o-Tolyl)biguanide and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Contaminated Solid Waste: This includes unused 1-(o-Tolyl)biguanide, contaminated

gloves, weigh boats, and paper towels. Place in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated Liquid Waste: Solutions containing 1-(o-Tolyl)biguanide should be collected

in a designated, sealed, and labeled hazardous waste container. Do not pour down the drain.

[1]

Contaminated Sharps: Any needles, syringes, or other sharps that have come into contact

with the chemical must be disposed of in a designated sharps container.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent. The rinsate

should be collected as hazardous liquid waste. Dispose of the rinsed container according to

institutional guidelines.

Disposal Procedure:

All waste must be disposed of through an approved waste disposal plant or licensed

hazardous waste management company.[6]

Follow all local, state, and federal regulations for hazardous waste disposal.

Waste Disposal Decision Pathway
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Caption: Decision pathway for the proper disposal of 1-(o-Tolyl)biguanide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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